molecular formula C9H11NO4 B8551510 Methyl 5,7-dioxo-4-azaspiro[2.5]octane-6-carboxylate

Methyl 5,7-dioxo-4-azaspiro[2.5]octane-6-carboxylate

Cat. No.: B8551510
M. Wt: 197.19 g/mol
InChI Key: XFNGXJZRDIFMNT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 5,7-dioxo-4-azaspiro[2.5]octane-6-carboxylate is a useful research compound. Its molecular formula is C9H11NO4 and its molecular weight is 197.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H11NO4

Molecular Weight

197.19 g/mol

IUPAC Name

methyl 5,7-dioxo-4-azaspiro[2.5]octane-6-carboxylate

InChI

InChI=1S/C9H11NO4/c1-14-8(13)6-5(11)4-9(2-3-9)10-7(6)12/h6H,2-4H2,1H3,(H,10,12)

InChI Key

XFNGXJZRDIFMNT-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1C(=O)CC2(CC2)NC1=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

N-[1-(2-Oxo-ethyl)-cyclopropyl]-malonamic acid ethyl ester (200 mg; 0.823 mmol) in toluene (3 ml) is added to a solution of sodium (18.9 mg; 0.823 mmol) in MeOH (1 ml). The reaction mixture is refluxed for 45 minutes, poured on water and washed with TBME. The aqueous phase is acidified with 2N HCl (0.2 ml) and evaporated to dryness to yield the title compound as yellow resin (162 mg; 100%). 1H-NMR (400 MHz; DMSO-d6): 8.39 (s, 1H); 3.73 (s, 3H); 3.18 (s, 1H); 2.48 (s, 2H); 0.76 (m, 2H); 0.64 (m, 2H). MS (m/z) ES+: 198 (MH+).
Name
N-[1-(2-Oxo-ethyl)-cyclopropyl]-malonamic acid ethyl ester
Quantity
200 mg
Type
reactant
Reaction Step One
Quantity
18.9 mg
Type
reactant
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One
Name
Quantity
1 mL
Type
solvent
Reaction Step One

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